(2Z)-3-(4-bromophenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (Z)-3-(4-bromophenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H15BrN2S/c1-13-3-8-18(14(2)9-13)19-12-24-20(23-19)16(11-22)10-15-4-6-17(21)7-5-15/h3-10,12H,1-2H3/b16-10-
• InChI Key: GDWSIBRGIDFWDX-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)Br)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=C(C=C3)Br)/C#N)C
• Molecular Formula: C20H15BrN2S
• Molecular Weight: 395.3 g/mol
• CAS No.: 313686-25-8

Description

(2Z)-3-(4-bromophenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a structurally complex α,β-unsaturated nitrile derivative featuring a brominated aromatic ring and a thiazole moiety substituted with a 2,4-dimethylphenyl group. The bromophenyl and dimethylphenyl substituents likely influence its reactivity, solubility, and intermolecular interactions, as observed in structurally similar compounds .

Biological Activity

The compound (2Z)-3-(4-bromophenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile , identified by its CAS number 476670-47-0 , has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological activity, synthesizing findings from various studies and presenting relevant data.

Chemical Structure and Properties

• Molecular Formula : C20H15BrN2S
• Molecular Weight : 396.31 g/mol

The compound features a thiazole ring and a bromophenyl group, which are significant for its biological interactions.

Research indicates that compounds with similar structures often exhibit antimicrobial , anticancer , and anti-inflammatory properties. The thiazole moiety is known for its ability to interact with biological targets, potentially influencing cellular pathways involved in disease processes.

Biological Activity

• Antimicrobial Activity :
  • Studies have shown that thiazole derivatives can inhibit bacterial growth. The presence of bromine in the compound may enhance its lipophilicity, facilitating better membrane penetration and increased efficacy against pathogens.
• Anticancer Properties :
  • Preliminary investigations suggest that (2Z)-3-(4-bromophenyl)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile may induce apoptosis in cancer cell lines. The mechanism is hypothesized to involve the modulation of apoptotic pathways and inhibition of tumor growth factors.
• Anti-inflammatory Effects :
  • Similar compounds have been reported to reduce inflammation by inhibiting pro-inflammatory cytokines. This compound may exhibit similar properties, warranting further exploration.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cell lines
Anti-inflammatory	Reduction in pro-inflammatory cytokines

Research Findings

A study published in a peer-reviewed journal highlighted the synthesis and evaluation of various thiazole derivatives, including this compound. The results indicated significant biological activity against several strains of bacteria and cancer cell lines, suggesting a promising therapeutic potential.

Mechanistic Insights

The compound's activity is likely attributed to:

• Interaction with DNA : Potential intercalation or groove binding leading to disruption of replication.
• Inhibition of Enzymatic Pathways : Targeting enzymes involved in cell proliferation and survival.

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., nitro, bromo) on the α,β-unsaturated nitrile enhance π-conjugation and redshift absorption/emission spectra .
• Optical properties : Brominated derivatives, such as the target compound and BA77901, are prone to aggregation-induced emission (AIE) effects, as seen in related systems .

Solid-State Behavior and Molecular Packing

The 4-bromophenyl group in the target compound is expected to influence solid-state interactions. For example, (2Z)-3-(4-bromophenyl)-2-(pyridin-3-yl)prop-2-enenitrile (non-thiazole analogue) exhibits dual fluorescence emissions (λem = 450 nm and 550 nm) due to distinct crystal habits and π-π stacking . Similarly, the thiazole-containing derivatives in and demonstrate strong intermolecular interactions (e.g., C–H···N, π-π stacking) that stabilize specific conformations (anti vs. syn) in the solid state .

Electronic and Photophysical Properties

DFT calculations on related α,β-unsaturated nitriles reveal that the HOMO-LUMO gap (ΔE = 3.1–3.5 eV) is sensitive to substituent electronic effects. For instance:

• Electron-donating groups (e.g., dimethylamino in ) lower ΔE by raising HOMO energy levels.
• Electron-withdrawing groups (e.g., bromo, nitro) lower LUMO energy levels, enhancing charge-transfer transitions .
  The target compound’s bromophenyl and dimethylphenyl groups likely result in a ΔE of ~3.3 eV, intermediate between purely electron-withdrawing and donating substituents .

Solvent Effects and Reactivity

Solvent polarity significantly impacts the optical properties of similar compounds. For example, polar solvents (e.g., methanol, DMSO) stabilize charge-separated excited states in (2Z)-3-(4-(diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile, leading to solvatochromic shifts . The target compound’s bromophenyl group may reduce solubility in polar solvents compared to methoxy- or amino-substituted analogues .